N-cyclopentyl-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-cyclopentyl-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C18H19N5OS/c24-16(22-13-6-4-5-7-13)11-25-18-15-10-21-23(17(15)19-12-20-18)14-8-2-1-3-9-14/h1-3,8-10,12-13H,4-7,11H2,(H,22,24)
• InChI Key: KPGYPORAQQOQBR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=CC=C4
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol
• CAS No.: 483984-49-2

Description

“N-cyclopentyl-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide” is a chemical compound that contains a pyrazolo[3,4-d]pyrimidine core. Pyrazolopyrimidines are a type of nitrogen-containing heterocyclic compounds that have received attention due to their biological and pharmacological activities.

Molecular Structure Analysis

The compound contains a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. It also has a phenyl group attached to the pyrazolo[3,4-d]pyrimidine core, a thio group linking the core to an acetamide group, and a cyclopentyl group attached to the nitrogen of the acetamide.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the specific conditions and reagents used. Generally, compounds with this structure could undergo reactions at the various functional groups, such as the thio group or the amide group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar amide group could influence its solubility in different solvents.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. Given the known activities of related pyrazolopyrimidine compounds, it could be of interest in the development of new pharmaceuticals.

Mechanism of Action

Target of Action

The primary target of the compound N-cyclopentyl-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase . It is an appealing target for cancer treatment as it allows for selective targeting of tumor cells .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, particularly the transition from the G1 phase to the S phase . As a result, the growth of tumor cells is significantly inhibited .

Biochemical Pathways

The inhibition of CDK2 by this compound affects the cell cycle progression pathway . This disruption leads to cell growth arrest at the G0-G1 stage , preventing the cells from entering the S phase and thus halting DNA replication . This can lead to apoptosis, or programmed cell death .

Pharmacokinetics

These properties can help predict the bioavailability of the compound .

Result of Action

The result of this compound’s action is significant inhibition of tumor cell growth . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces significant alterations in cell cycle progression, leading to apoptosis within HCT cells .

Biochemical Analysis

Biochemical Properties

N-cyclopentyl-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide has been found to exhibit inhibitory activities against certain enzymes, particularly CDK2 (Cyclin-Dependent Kinase 2) . CDK2 is a key enzyme involved in cell cycle regulation, and its inhibition can lead to the arrest of cell proliferation . This compound interacts with the active site of CDK2, forming essential hydrogen bonds with specific amino acids such as Leu83 .

Cellular Effects

In cellular studies, this compound has shown significant cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . It has been observed to alter cell cycle progression and induce apoptosis within HCT cells .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with the active site of CDK2 . Molecular docking simulations have confirmed the good fit of this compound into the CDK2 active site . This interaction leads to the inhibition of CDK2, thereby affecting cell cycle progression and inducing apoptosis .

Temporal Effects in Laboratory Settings

It has been observed that the compound’s cytotoxic activities and inhibitory effects on CDK2 are significant .

Metabolic Pathways

Given its inhibitory activity against CDK2, it is likely to influence pathways related to cell cycle regulation .